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Compound of Interest

Compound Name: Tenofovir-d5
Cat. No.: B13863210
Get Quote
\ J

Part 1: Executive Safety Assessment

Tenofovir-d5 (CAS: 1020719-55-4) is the isotopically labeled analog of Tenofovir, utilized
primarily as an internal standard for LC-MS/MS quantification.[1] While often handled in
milligram quantities, its safety profile mirrors that of the parent nucleotide reverse transcriptase
inhibitor (NtRTI).

The Core Hazard: Unlike general organic solvents, Tenofovir-d5 possesses a specific toxicity
profile targeting the renal proximal tubule and bone mineral density. Furthermore, as a powder,
it is a severe eye irritant (GHS Category 1).[1]

Operational Philosophy: Because Tenofovir-d5 is a high-value, high-potency reference
material, safety protocols must serve two purposes:

o Personnel Protection: Preventing inhalation and mucosal contact.[1]

o Data Integrity: Preventing cross-contamination and degradation (hydrolysis/deuterium
exchange).[1]

Hazard Identification Matrix
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Mechanism of

Hazard Class GHS Classification Critical Effect ]
Action

) Corrosive to corneal
Irreversible Eye o
Ocular Category 1 (Danger) epithelium upon
Damage
contact.[1]

Accumulation in
proximal tubules;
Systemic STOT-RE Category 2 Kidney/Bone Toxicity mitochondrial DNA
polymerase-gamma
inhibition.[1]

) Persistent in water
] ) ] Long-term aquatic ]
Environmental Aquatic Chronic 3 toxicit systems; requires
oxicity o )
incineration.[1]

Part 2: Personal Protective Equipment (PPE)
Architecture

Do not rely on a "one-size-fits-all* approach. PPE selection depends on the physical state of

the compound.

Scenario A: Solid State Handling (Weighing/Transfer)

High Risk of Aerosolization & Static Dispersion[1]

» Respiratory:N95 or P100 Respirator (if outside a certified fume hood).[1] Note: Primary
containment (Engineering Control) is mandatory; respirators are the last line of defense.[1]

e Ocular:Chemical Splash Goggles (ANSI Z87.1).[1] Safety glasses are insufficient due to the
risk of airborne dust entering the eye from the side.

e Hand Protection (Double-Gloving Protocol):
o Inner Glove: Nitrile (4 mil).[1]

o Quter Glove: Nitrile (Extended Cuff, minimum 5-6 mil).[1]
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o Rationale: Tenofovir is a polar molecule; nitrile offers excellent permeation resistance.[1]
Double gloving allows you to strip the outer layer immediately upon contamination without
exposing skin.

e Body: Lab coat (buttoned to collar) + Tyvek wrist sleeves (to bridge the glove-coat gap).[1]

Scenario B: Solubilized State (Liquid Handling)

Reduced Inhalation Risk / High Absorption Risk[1]
e Ocular: Safety Glasses with side shields.[1]

o Hand Protection: Single Nitrile Glove (4 mil) is generally sufficient for dilute LC-MS
standards, provided immediate change-out occurs after splashes.[1]

e Body: Standard Lab Coat.

Part 3: The "Zero-Exposure" Operational Protocol

This protocol is designed for the transfer of Tenofovir-d5 from a supplier vial to a stock
solution.[1]

Engineering Controls Setup

» Static Control: Deuterated standards are often dry and statically charged.[1] Use an anti-
static gun or ionizing bar inside the balance enclosure. Static causes powder to "jump,"
leading to mass loss and invisible surface contamination.

» Containment: All weighing must occur within a Class Il Biological Safety Cabinet (BSC) or a
Chemical Fume Hood with a face velocity of 0.5 m/s (100 fpm).[1]

The Weighing Workflow (Step-by-Step)

o Preparation: Place a disposable balance draft shield or "weighing funnel” inside the hood.[1]
Pre-wet a lint-free wipe with 10% Methanol/Water to wipe down the exterior of the
Tenofovir-d5 vial before opening (removes external dust).[1]

e Solubilization (Preferred Method): Instead of weighing powder, add the solvent directly to the
supplier vial if the mass is certified (e.g., 1 mg vial).[1]
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o Why? This eliminates the "open powder" step entirely.

o Solvent: Methanol or Water/Methanol (50:50).[1][2] Tenofovir is soluble in water (pH
dependent) and methanol.[1]

o Powder Transfer (If weighing is required):
o Use a micro-spatula (stainless steel).[1]
o Do NOT tap the spatula on the side of the weigh boat; this creates aerosols.
o Immediately recap the vial.
o Decontamination:
o Wipe the balance area with a surfactant (soap/water) first to solubilize the drug.[1]

o Follow with 70% Isopropanol or 10% Bleach to degrade biologicals (if co-handling
biological matrices), though incineration is the only true destruction method for the
chemical itself.

Waste Disposal

o Solid Waste: Weigh boats, gloves, and wipes must be segregated into "Hazardous Chemical
Solid" waste bins.

e Liquid Waste: Collect in "Solvent/Organic" waste streams.[1] Label clearly: "Contains
Tenofovir-d5 (Nucleoside Analog)."[1]

o Destruction: The ultimate disposal method must be High-Temperature Incineration.[1]
Part 4: Visualizing the Safety Logic

Diagram 1: Hierarchy of Exposure Control for Tenofovir-
d5
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1. Elimination/Substitution

(Use Liquid Standards if available)

If solid handling required

2. Engineering Controls
(Fume Hood / Static lonizer)

Standard Protocol

3. Administrative Controls
(SOPs, Training, Access Control)

Mandatory Barrier

4. PPE (Last Resort)
(Nitrile Gloves, Goggles, Lab Coat)

Figure 1: Hierarchy of Controls. PPE is the final barrier, not the first.

Click to download full resolution via product page

Diagram 2: Safe Solubilization Workflow

Check Engineering Controls.
(Hood Flow > 100 fpm)

Click to download full resolution via product page

Part 5: Emergency Response
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o Eye Contact: Immediately flush with water for 15 minutes.[1][3] Hold eyelids open. Tenofovir
is corrosive to the eye; seconds matter. Seek an ophthalmologist immediately.

o Skin Contact: Wash with soap and water.[1][4] Do not use alcohol or solvents on skin
(increases absorption).[1]

o Spill (Powder): Do not dry sweep.[1] Cover with a wet paper towel (water/methanol) to
dampen, then wipe up to prevent dust generation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Safety Guide: Handling Tenofovir-d5 in the
Laboratory]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13863210/docs#operational-safety-guide-handling-
tenofovir-d5-in-the-laboratory]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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